Cas no 1074-21-1 (2,1,3-Benzoselenadiazol-5-amine)

• Product Name: 2,1,3-Benzoselenadiazol-5-amine
• CAS No: 1074-21-1
• MF: C₆H₅N₃Se
• MW: 198.08399939537
• CID: 3585760
• PubChem ID: 362896
• Update Time: 2025-04-22

2,1,3-Benzoselenadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoselenadiazol-5-amine
• Benzo[c][1,2,5]selenadiazol-5-amine
• NSC627370
• 1074-21-1
• NSC-627370
• CHEMBL1993533
• NCI60_008691
• 5-aminobenzo-2,1,3-selenadiazole

• Inchi： 1S/C6H5N3Se/c7-4-1-2-5-6(3-4)9-10-8-5/h1-3H,7H2
• InChI Key： USUBPPYJPSYDCY-UHFFFAOYSA-N
• SMILES： N1=C2C=CC(N)=CC2=N[Se]1

Computed Properties

• Exact Mass: 198.96487Da
• Monoisotopic Mass: 198.96487Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų